Cas no 102482-94-0 (Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]-)

• Product Name: Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]-
• CAS No: 102482-94-0
• MF: C₁₂H₁₇N₅O
• MW: 247.296281576157
• CID: 161055
• PubChem ID: 114748
• Update Time: 2025-10-21

Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]-
• 1-[3-[(1,2-Dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin)-3-yl]propyl]guanidine
• 2-[3-(2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]guanidine
• PERAMINE
• 1-(3-(2-Methyl-1-oxo-1,2-dihydropyrrolo[1,2-a]pyrazin-3-yl)propyl)guanidine
• (3-(1,2-Dihydro-2-methyl-1-oxopyrrolo(1,2-a)pyrazin-3-yl)propyl)guanidine
• SCHEMBL14887084
• J-000697
• SCHEMBL18821820
• N-(3-{2-methyl-1-oxo-1H,2H-pyrrolo[1,2-a]pyrazin-3-yl}propyl)guanidine
• Peramine Hemisulfate
• 102482-94-0
• DTXSID10145178
• Guanidine, (3-(1,2-dihydro-2-methyl-1-oxopyrrolo(1,2-a)pyrazin-3-yl)propyl)-
• DTXCID7067669
• N-[3-(1,2-Dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]-guanidine Hemisulfate; Pyrrolo[1,2-a]pyrazine, guanidine deriv. Hemisulfate
• 2-(3-(2-methyl-1-oxopyrrolo(1,2-a)pyrazin-3-yl)propyl)guanidine

• Inchi： 1S/C12H17N5O/c1-16-9(4-2-6-15-12(13)14)8-17-7-3-5-10(17)11(16)18/h3,5,7-8H,2,4,6H2,1H3,(H4,13,14,15)
• InChI Key： GQWWGRUJOCIUKI-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2C=C(CCC/N=C(\N)/N)N1C

Computed Properties

• Exact Mass: 247.14351
• Monoisotopic Mass: 247.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]-

Research Brief on Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]- (CAS: 102482-94-0)

Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]-, with the CAS number 102482-94-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. This research brief synthesizes the latest findings related to this compound, providing insights into its chemical properties, biological activities, and therapeutic potential.

The compound belongs to the class of guanidine derivatives, which are known for their diverse pharmacological activities. The unique structural features of Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]- make it a promising candidate for targeting specific biological pathways. Recent in vitro studies have demonstrated its ability to interact with key enzymes involved in inflammatory and oncogenic processes, suggesting potential applications in anti-inflammatory and anti-cancer therapies.

One of the key findings from recent research is the compound's role as a selective inhibitor of certain kinases. Kinases are critical regulators of cellular signaling, and their dysregulation is implicated in numerous diseases. Preliminary data indicate that Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]- exhibits high affinity and specificity for a subset of kinases, making it a valuable tool for both basic research and drug development. Further studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as a modulator of protein-protein interactions. Protein-protein interactions are central to many biological processes, and their dysregulation is associated with various pathologies. Early-stage research suggests that Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]- can disrupt specific interactions, opening new avenues for therapeutic intervention. However, more extensive in vivo studies are needed to validate these findings and assess the compound's safety and efficacy.

The synthesis and characterization of Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]- have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating its use in biological studies. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and assess its stability under various conditions. These efforts are critical for ensuring the reproducibility and reliability of research involving this compound.

Looking ahead, the potential applications of Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]- in drug discovery are vast. Its unique chemical scaffold and biological activities make it a promising lead compound for the development of novel therapeutics. Future research directions may include structure-activity relationship studies to optimize its pharmacological profile, as well as preclinical evaluations to assess its therapeutic potential in disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound.

In conclusion, Guanidine,N-[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]- (CAS: 102482-94-0) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation. By integrating the latest findings and advancing our understanding of its mechanisms, researchers can unlock new opportunities for drug discovery and development.